Cas no 2171139-24-3 ((2S)-2-amino-6,6-difluoroheptanoic acid)

• Product Name: (2S)-2-amino-6,6-difluoroheptanoic acid
• CAS No: 2171139-24-3
• MF: C₇H₁₃F₂NO₂
• MW: 181.1804292202
• CID: 6104626
• PubChem ID: 165506544
• Update Time: 2025-10-29

(2S)-2-amino-6,6-difluoroheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-6,6-difluoroheptanoic acid
• 2171139-24-3
• EN300-1300432

• Inchi： 1S/C7H13F2NO2/c1-7(8,9)4-2-3-5(10)6(11)12/h5H,2-4,10H2,1H3,(H,11,12)/t5-/m0/s1
• InChI Key： AOWFFXOSZDLOKJ-YFKPBYRVSA-N
• SMILES： FC(C)(CCC[C@@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 181.09143498g/mol
• Monoisotopic Mass: 181.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on (2S)-2-amino-6,6-difluoroheptanoic acid

Exploring the Unique Properties and Applications of (2S)-2-amino-6,6-difluoroheptanoic acid (CAS No. 2171139-24-3)

The (2S)-2-amino-6,6-difluoroheptanoic acid (CAS No. 2171139-24-3) is a specialized fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique difluoro substitution at the 6-position, offers distinct chemical properties that make it valuable in drug design and peptide synthesis. Researchers are particularly interested in its potential to enhance metabolic stability and bioavailability in therapeutic agents.

One of the most compelling aspects of (2S)-2-amino-6,6-difluoroheptanoic acid is its role in modern medicinal chemistry. The incorporation of fluorine atoms into amino acids is a growing trend, as it can significantly alter the physicochemical properties of peptides and proteins. This compound's stereospecific configuration (2S) ensures compatibility with natural biological systems, making it a promising candidate for the development of novel therapeutics targeting enzymes and receptors.

In recent years, the demand for fluorinated building blocks like (2S)-2-amino-6,6-difluoroheptanoic acid has surged, driven by advancements in precision medicine and biologics. The compound's ability to improve drug half-life and binding affinity aligns with current industry needs for more effective and longer-lasting treatments. Its applications extend to protease inhibitors, antibody-drug conjugates (ADCs), and other targeted therapies, reflecting its versatility in drug development pipelines.

From a synthetic perspective, (2S)-2-amino-6,6-difluoroheptanoic acid presents intriguing challenges and opportunities. The difluoroheptanoic acid backbone requires specialized synthetic routes, often involving asymmetric catalysis or enzymatic resolution to achieve the desired (2S) enantiomeric purity. Researchers are actively exploring scalable methods to produce this compound efficiently, addressing one of the key bottlenecks in its broader adoption.

The growing interest in fluorinated amino acids has also sparked discussions about their environmental impact and sustainable production. While (2S)-2-amino-6,6-difluoroheptanoic acid itself is not classified as hazardous, the pharmaceutical industry is increasingly focused on developing greener synthesis methods for such specialty chemicals. This aligns with global trends toward green chemistry and reduced environmental footprint in drug manufacturing.

Analytical characterization of (2S)-2-amino-6,6-difluoroheptanoic acid typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's purity and stereochemical integrity, especially when used in sensitive biological applications. The development of robust analytical protocols for this and similar fluorinated compounds remains an active area of research in analytical chemistry.

Looking ahead, the potential applications of (2S)-2-amino-6,6-difluoroheptanoic acid continue to expand. Its unique properties make it particularly interesting for peptide-based therapeutics, where fluorination can enhance membrane permeability and resistance to enzymatic degradation. As the field of peptide drugs grows, compounds like this are likely to play increasingly important roles in addressing challenging therapeutic targets.

The market for specialized amino acids like (2S)-2-amino-6,6-difluoroheptanoic acid is expected to grow significantly in the coming years. Pharmaceutical companies and research institutions are investing heavily in structure-activity relationship (SAR) studies involving fluorinated analogs, driving demand for high-quality, research-grade materials. This trend underscores the importance of reliable suppliers who can provide consistent quality and comprehensive technical support for these advanced building blocks.

For researchers working with (2S)-2-amino-6,6-difluoroheptanoic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous, it should be stored under inert conditions at controlled temperatures to preserve its chemical integrity. These practical considerations are particularly important for laboratories engaged in long-term projects or large-scale synthesis efforts involving this compound.

In conclusion, (2S)-2-amino-6,6-difluoroheptanoic acid (CAS No. 2171139-24-3) represents an exciting frontier in medicinal chemistry and drug discovery. Its unique combination of fluorine substitution and chiral specificity offers numerous opportunities for innovation in pharmaceutical development. As research continues to uncover new applications and improved synthetic methods, this compound is poised to make significant contributions to the advancement of targeted therapies and precision medicine approaches.